7-Bromo-5-heptynoic acid

• Molecular Formula: C7H9BrO2
• Molecular Weight: 205.05 g/mol
• IUPAC Name: 7-bromohept-5-ynoic acid
• InChI: InChI=1S/C7H9BrO2/c8-6-4-2-1-3-5-7(9)10/h1,3,5-6H2,(H,9,10)
• InChI Key: MEPYEDWQGLFULE-UHFFFAOYSA-N
• Canonical SMILES: C(CC#CCBr)CC(=O)O

Description

7-Bromo-5-heptynoic acid is a useful research compound. Its molecular formula is C7H9BrO2 and its molecular weight is 205.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 7-hydroxy-5-heptynoic acid (88.2 g), described in Example 78, in anhydrous ether (300 ml) and pyridine (12 ml) is added dropwise phosphorus tribromide (67.5 g) at 10° C. The solution is stirred at room temperature for 30 min. then cooled to 5° C and 10% HCl (120 ml) is added slowly. The organic layer is washed with water and 10% sodium carbonate, dried (Na2SO4) and concentrated. The residue is distilled under reduced pressure to give 7-bromo-5-heptynoic acid, b.p. 146° C, 0.8 mm.

Synthesis routes and methods II

Procedure details